Cas no 51-11-6 (Benzamide, 4-amino-N-2-(4-methyl-1-piperazinyl)ethyl-)

• Product Name: Benzamide, 4-amino-N-2-(4-methyl-1-piperazinyl)ethyl-
• CAS No: 51-11-6
• MF: C₁₄H₂₂N₄O
• MW: 262.350682735443
• CID: 934757
• PubChem ID: 53426414
• Update Time: 2025-04-19

Benzamide, 4-amino-N-2-(4-methyl-1-piperazinyl)ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-amino-N-2-(4-methyl-1-piperazinyl)ethyl-
• QTCZOHDNBCFTQQ-UHFFFAOYSA-N
• 4-Amino-N-[2-(4-methyl-1-piperazinyl)ethyl]benzamide
• 4-Amino-N-[2-(4-methylpiperazin-1-yl)ethyl]benzamide
• 4-amino-n-[2-(4-methyl-1-piperazinyl)ethyl]-benzamide
• AKOS005767552
• DB-426043
• DTXSID40699215
• 51-11-6

• Inchi： 1S/C14H22N4O/c1-17-8-10-18(11-9-17)7-6-16-14(19)12-2-4-13(15)5-3-12/h2-5H,6-11,15H2,1H3,(H,16,19)
• InChI Key： QTCZOHDNBCFTQQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)N)NCCN1CCN(C)CC1

Computed Properties

• Exact Mass: 262.17936134g/mol
• Monoisotopic Mass: 262.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 61.6Ų